Cas no 1567909-93-6 ((1S)-2,2,2-trifluoro-1-4-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-4-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 1567909-93-6
• MF: C₁₁H₁₃F₃O₂
• MW: 234.214934110641
• CID: 6064092
• PubChem ID: 104373778
• Update Time: 2025-05-22

(1S)-2,2,2-trifluoro-1-4-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-4-(propan-2-yloxy)phenylethan-1-ol
• 1567909-93-6
• (1S)-2,2,2-trifluoro-1-[4-(propan-2-yloxy)phenyl]ethan-1-ol
• EN300-1939374

• Inchi： 1S/C11H13F3O2/c1-7(2)16-9-5-3-8(4-6-9)10(15)11(12,13)14/h3-7,10,15H,1-2H3/t10-/m0/s1
• InChI Key： FTKMGZZNKSHVBG-JTQLQIEISA-N
• SMILES： FC([C@H](C1C=CC(=CC=1)OC(C)C)O)(F)F

Computed Properties

• Exact Mass: 234.08676414g/mol
• Monoisotopic Mass: 234.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-4-(propan-2-yloxy)phenylethan-1-ol

(1S)-2,2,2-Trifluoro-1-4-(Propan-2-Yloxy)Phenyl Ethan-1-Ol (CAS No. 1567909-93-6)

The compound (1S)-2,2,2-Trifluoro-1-4-(Propan-2-Yloxy)Phenyl Ethan-1-Ol, identified by the CAS registry number 1567909-93-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of fluorinated aromatic alcohols, which are known for their unique chemical properties and bioactivity. The molecule's structure consists of a trifluoroethyl group attached to a phenolic ring via a chiral carbon center, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of (1S)-2,2,2-Trifluoro-1-4-(Propan-2-Yloxy)Phenyl Ethan-1-Ol in drug discovery and development. Its fluorinated substituents contribute to enhanced lipophilicity and metabolic stability, which are critical attributes for pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The chiral center in this compound also makes it a valuable tool in asymmetric synthesis, enabling the production of enantiomerically pure compounds with desired pharmacokinetic profiles.

The synthesis of (1S)-2,2,2-Trifluoro-1-4-(Propan-2-Yloxy)Phenyl Ethan-1-Ol involves a multi-step process that typically begins with the preparation of the corresponding trifluorinated alcohol. Recent advancements in catalytic asymmetric hydrogenation have provided efficient routes to access this compound with high enantiomeric excess. These methods leverage state-of-the-art catalysts and reaction conditions to ensure scalability and sustainability, aligning with current trends in green chemistry.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in advanced polymers and coatings. Additionally, its ability to act as a versatile building block in organic synthesis has expanded its utility across multiple industries. The integration of fluorine atoms into its structure not only enhances its chemical reactivity but also imparts desirable physical properties such as thermal stability and resistance to UV degradation.

From an environmental perspective, understanding the fate and transport of (1S)-2,2,2-Trifluoro-1-4-(Propan-2-Yloxy)Phenyl Ethan-1-Ol is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles, particularly in aquatic environments. These investigations are essential for ensuring responsible use and disposal practices, especially given the increasing regulatory scrutiny on fluorinated compounds.

In conclusion, (1S)-2,2,2-Trifluoro-1-4-(Propan-2-Yloxy)Phenyl Ethan-1-Ol (CAS No. 1567909-93-) represents a cutting-edge molecule with diverse applications across chemistry and pharmacology. Its unique structure and properties continue to drive innovative research directions, positioning it as a key player in the development of next-generation materials and therapeutic agents.